Cas no 548-30-1 (Oxysanguinarine)

• Product Name: Oxysanguinarine
• CAS No: 548-30-1
• MF: C₂₀H₁₃NO₅
• MW: 347.320925474167
• CID: 1591864
• PubChem ID: 443716
• Update Time: 2025-04-21

Oxysanguinarine Chemical and Physical Properties

Names and Identifiers

• 13-methyl[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14(13H)-one
• (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridin-14(13H)-one, 13-methyl-
• 13-methyl-(1,3)Benzodioxolo(5,6-C)-1,3-dioxolo(4,5-I)phenanthridin-14(13H)-one
• oxysanguinarine
• Hydroxysanguinarine
• C12222
• dicyanide
• Q27114637
• AKOS040760613
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaen-23-one
• CHEMBL4785846
• 548-30-1
• AC1L9F22
• CHEBI:31679
• HY-N7642
• 13-Methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-14(13H)-one
• 13-Methyl[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridine-14(13H)-one
• CS-0134941
• DTXSID80203274
• FS-7203
• 8-Oxosanguinarine
• Oxosanguinarine
• G69187
• Oxysanguinarine

• Inchi： 1S/C20H13NO5/c1-21-18-12(3-2-10-6-15-16(7-13(10)18)25-8-24-15)11-4-5-14-19(26-9-23-14)17(11)20(21)22/h2-7H,8-9H2,1H3
• InChI Key： UFHGABBBZRPRJV-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C(=C12)C(N(C)C1C2C=C4C(=CC=2C=CC=13)OCO4)=O

Computed Properties

• Exact Mass: 347.07939
• Monoisotopic Mass: 347.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.3
• XLogP3: 3.5
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Powder
• Density: 1.509
• Boiling Point: 628.7°C at 760 mmHg
• Flash Point: 334.1°C
• Refractive Index: 1.735
• PSA: 57.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives